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Compound of Interest

Compound Name: 2-Pentylpropane-1,3-diol

Cat. No.: B1360202

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Comprehensive safety and toxicological data for 2-Pentylpropane-1,3-diol (CAS
No. 25462-23-1) is limited in publicly available literature. This guide provides a summary of the
available information and supplements it with data from structurally similar compounds, such as
1,3-propanediol and 2-methyl-1,3-propanediol, to offer a comparative safety overview. All data
for analogous compounds are clearly identified. Researchers should handle 2-Pentylpropane-
1,3-diol with the appropriate caution for a novel chemical substance and conduct their own risk
assessments based on the specific experimental conditions.

Chemical and Physical Properties

A foundational aspect of safe handling is understanding the physicochemical characteristics of
a substance. While detailed experimental data for 2-Pentylpropane-1,3-diol is not extensively
documented, some properties have been reported by chemical suppliers.
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Property Value Source/Notes
CAS Number 25462-23-1 -
Molecular Formula CsH1s02 -
Molecular Weight 146.23 g/mol -
o Thermo Fisher Scientific
Appearance Colorless liquid
Safety Data Sheet
. Hunan Chemfish
Purity >97% ]
Pharmaceutical Co., Ltd.
Refractive Index 1.450 - 1.454 Thermo Fisher Scientific
Boiling Point Not available -
Melting Point Not available -
The Safety Data Sheet for the
) ) similar compound 1,3-
Flash Point Not available ]
propanediol reports a flash
point of 152 °C (closed cup).
Vapor Pressure Not available -
Solubility Soluble in water. Guidechem

Toxicological Data

Direct toxicological studies on 2-Pentylpropane-1,3-diol are not readily available. The Safety
Data Sheet from Thermo Fisher Scientific suggests that the product contains no substances
which at their given concentration are considered to be hazardous to health. However, for a
comprehensive understanding, data from analogous compounds is presented below.

Acute Toxicity (Analog Data)
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Compound Route Species Value (LD50)
1,3-Propanediol Oral Rat 15,000 mg/kg
2-Methyl-1,3-

_ Oral Rat > 5,000 mg/kg
propanediol
2-Methyl-1,3- _

. Dermal Rabbit > 10,000 mg/kg
propanediol

Skin and Eye Irritation (Analog Data)

Compound Test Species Result
1,3-Propanediol Skin Irritation Rabbit Non-irritating
1,3-Propanediol Eye Irritation Rabbit Minimally irritating
2-Methyl-1,3- ) o ] o

_ Skin Irritation Rabbit Non-irritating
propanediol
2—|V|ethy|—l,3— . . . - . .

. Eye Irritation Rabbit Minimally irritating
propanediol

Sensitization (Analog Data)

Compound Test Species Result
1,3-Propanediol Skin Sensitization Guinea Pig Not a sensitizer
2-Methyl-1,3- : _— : : .

. Skin Sensitization Guinea Pig Not a sensitizer
propanediol

Ecotoxicological Information

The environmental impact of 2-Pentylpropane-1,3-diol has not been extensively studied. The
available Safety Data Sheet indicates that it contains no substances known to be hazardous to
the environment or not degradable in waste water treatment plants.[1] Data from similar short-
chain diols suggests a low potential for bioaccumulation and aquatic toxicity.
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Ecotoxicity (Analog Data)

Compound

Test

Species

Value

1,3-Propanediol

Acute toxicity to fish

(LC50)

Fathead minnow

> 9,720 mg/L (96 h)

1,3-Propanediol

Acute toxicity to
daphnia (EC50)

Daphnia magna

> 10,000 mg/L (48 h)

1,3-Propanediol

Toxicity to algae
(EC50)

Scenedesmus

subspicatus

> 9,780 mg/L (72 h)

2-Methyl-1,3- Acute toxicity to fish i

) Fathead minnow > 1,000 mg/L (96 h)
propanediol (LC50)
2-Methyl-1,3- Acute toxicity to ]

] ] Daphnia magna > 1,000 mg/L (48 h)
propanediol daphnia (EC50)
2-Methyl-1,3- Toxicity to algae

) Green algae > 1,000 mg/L (72 h)
propanediol (EC50)

Biodegradation (Analog Data)

Both 1,3-propanediol and 2-methyl-1,3-propanediol are considered to be readily biodegradable.

Handling and Storage

Based on the available information, the following handling and storage procedures are

recommended:

o Handling: Wear appropriate personal protective equipment (PPE), including safety glasses

with side shields, chemical-resistant gloves (e.g., nitrile rubber), and a lab coat. Ensure

adequate ventilation in the handling area. Avoid contact with skin, eyes, and clothing. Avoid

ingestion and inhalation.[1]

» Storage: Keep the container tightly closed in a dry and well-ventilated place.[1]

First Aid Measures
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In case of exposure, follow these first aid procedures as recommended by the Thermo Fisher
Scientific Safety Data Sheet[1]:

Eye Contact: Rinse immediately with plenty of water, also under the eyelids, for at least 15
minutes. Get medical attention.[1]

Skin Contact: Wash off immediately with plenty of water for at least 15 minutes. Get medical
attention if symptoms occur.[1]

Inhalation: Remove to fresh air. Get medical attention if symptoms occur. [cite: t7]

Ingestion: Clean mouth with water and drink afterwards plenty of water. Get medical
attention if symptoms occur.[1]

Experimental Protocols

Specific experimental protocols for the safety and handling of 2-Pentylpropane-1,3-diol are

not available in the reviewed literature. For researchers designing studies involving this

compound, it is recommended to adapt established OECD guidelines for chemical safety

testing.

Example of a General Protocol for Assessing Skin Irritation (Adapted from OECD Guideline
404):

Test Animals: Use healthy young adult albino rabbits.

Preparation of Test Site: Approximately 24 hours before the test, closely clip the fur on the
dorsal area of the trunk of each animal.

Application of Test Substance: Apply 0.5 mL of the undiluted test substance to a small area
(approximately 6 cm?2) of the clipped skin and cover with a gauze patch and non-irritating
tape.

Exposure Duration: The exposure period is typically 4 hours.

Observation: After the exposure period, remove the patch and wash the treated area.
Observe and grade the skin reactions for erythema and edema at 1, 24, 48, and 72 hours
after patch removal.
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« Data Analysis: The mean scores for erythema and edema are calculated for each
observation time point to determine the primary irritation index.

Visualizations

The following diagrams illustrate general workflows and logical relationships relevant to the
safe handling of chemical compounds in a laboratory setting.
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Caption: Logical workflow for chemical hazard assessment and control.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b1360202?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1360202?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Preparation:
- Review SDS
- Gather PPE

'

Chemical Handling:
- Work in ventilated area
- Use appropriate equipment

l Exposure

Waste Disposal: Dermal Contact Inhalation

- Segregate waste streams
- Label containers

Cellular Interaction

Cellular Metabolism

Membrane Interaction

Decontamination:
- Clean work surfaces
- Wash hands

Biological Response

@ Inflammatory Response

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Navigating the Safety Profile of 2-Pentylpropane-1,3-
diol: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1360202#safety-and-handling-information-for-2-
pentylpropane-1-3-diol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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